Cas no 351980-81-9 (2-Methoxyethyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: 2-Methoxyethyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 351980-81-9
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• MDL: MFCD01335766
• CID: 2134252
• PubChem ID: 1987747
• Update Time: 2025-10-24

2-Methoxyethyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• 2-Methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• SCHEMBL3759273
• MFCD01335766
• AB00093517-01
• DA-25981
• STK348707
• EN300-227701
• 2-methoxyethyl2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• AKOS000304209
• BBL016126
• ALBB-001600
• SR-01000216986
• SR-01000216986-1
• CS-0303665
• AK-968/11843089
• VS-05156
• H21563
• 351980-81-9
• 2-Methoxyethyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD01335766
• Inchi： 1S/C12H17NO3S/c1-15-6-7-16-12(14)10-8-4-2-3-5-9(8)17-11(10)13/h2-7,13H2,1H3
• InChI Key： UIUDQLUISITCIL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCCOC)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 255.09291458Da
• Monoisotopic Mass: 255.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.8Ų

2-Methoxyethyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Methoxyethyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Compound CAS No 351980-81-9: 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate

The compound with CAS No 351980-81-9, commonly referred to as 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways and its potential as a precursor for more complex molecules.

Chemical Structure and Properties

The structure of 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate is characterized by a benzothiophene ring system fused with a tetrahydro ring. The presence of the methoxyethyl group and the amino substituent introduces unique electronic and steric properties to the molecule. These features make it an interesting candidate for exploring interactions with biological systems and for use in synthetic chemistry.

Recent research has focused on the synthesis of this compound using novel methodologies. For instance, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound. Such derivatives are valuable for studying stereochemical effects in biochemical assays.

Applications in Drug Development

The benzothiophene core is known for its ability to interact with various biological targets, including enzymes and receptors. Studies have shown that 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate exhibits potential as a lead compound in the development of new therapeutic agents. Its carboxylate group can serve as a site for further functionalization, allowing chemists to explore diverse pharmacological profiles.

In one recent study published in *Journal of Medicinal Chemistry*, researchers investigated the anti-inflammatory properties of this compound. The results indicated that it could inhibit key enzymes involved in inflammation without causing significant cytotoxicity. This finding underscores its potential as a lead molecule for anti-inflammatory drug development.

Synthetic Chemistry and Material Science

Beyond pharmacology, 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate has also found applications in synthetic chemistry. Its structure serves as a versatile building block for constructing more complex molecules. For example, it has been used as a starting material for synthesizing heterocyclic compounds with potential applications in optoelectronics.

In the field of material science, researchers have explored the use of this compound in designing new polymers with improved mechanical and thermal properties. The sulfur atom in the benzothiophene ring contributes to the formation of strong sulfur-based bonds within polymer chains.

Recent Research Highlights

A groundbreaking study published in *Nature Communications* reported on the use of 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate as a chiral catalyst in asymmetric synthesis. The researchers demonstrated that this compound could facilitate the enantioselective synthesis of complex organic molecules with high efficiency and selectivity.

Another notable study appeared in *Angewandte Chemie*, where scientists investigated the photochemical properties of this compound. They discovered that it exhibits strong fluorescence under UV light due to its conjugated benzothiophene system. This property makes it a promising candidate for applications in fluorescent sensing and imaging technologies.

Future Prospects

The continued exploration of CAS No 351980-81-9, or 2-Methoxyethyl 2-Amino-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxylate, holds immense promise across multiple disciplines. Its unique chemical structure provides ample opportunities for further functionalization and application development.

In conclusion, this compound represents a valuable asset in contemporary chemical research. Its versatility and potential applications span from drug discovery to advanced materials science. As research into its properties continues to expand